Cas no 952733-22-1 (2-Propenamide, 3-(1H-imidazol-5-yl)-N-(1-methylethyl)-)

• Product Name: 2-Propenamide, 3-(1H-imidazol-5-yl)-N-(1-methylethyl)-
• CAS No: 952733-22-1
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 1001529
• PubChem ID: 25129977
• Update Time: 2025-04-20

2-Propenamide, 3-(1H-imidazol-5-yl)-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 3-(1H-imidazol-5-yl)-N-(1-methylethyl)-
• 3-(1H-Imidazol-5-yl)-N-isopropylacrylamide
• 952733-22-1

• Inchi： 1S/C9H13N3O/c1-7(2)12-9(13)4-3-8-5-10-6-11-8/h3-7H,1-2H3,(H,10,11)(H,12,13)/b4-3+
• InChI Key： SIYAUNVNLGHMOK-ONEGZZNKSA-N
• SMILES： O=C(/C=C/C1=CN=CN1)NC(C)C

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles